3-Amino-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)propan-1-one

• IUPAC Name: 3-amino-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)propan-1-one
• InChI: InChI=1S/C9H18N2O3/c1-2-14-8-6-11(5-7(8)12)9(13)3-4-10/h7-8,12H,2-6,10H2,1H3
• InChI Key: BKHSGTCMLDIHMT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CN(CC1O)C(=O)CCN
• Molecular Formula: C9H18N2O3
• Molecular Weight: 202.25 g/mol

Description

3-Amino-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)propan-1-one, commonly referred to as EHP, is a pyrrolidine-based compound that has been used in various scientific research applications. It is a versatile molecule that can be used for a variety of purposes, including as a building block for other molecules, as a substrate for enzymes, and as a bioactive compound.

Scientific Research Applications

• Antibacterial Agents Synthesis :

  • Pyridonecarboxylic acids, including analogues with amino- and hydroxy-substituted cyclic amino groups similar to the compound , were synthesized and found to have significant antibacterial activity. These compounds showed more activity than enoxacin, a known antibacterial agent, suggesting their potential in developing new antibacterial drugs (Egawa et al., 1984).

• Decarboxylation Methods :

  • A study demonstrated a novel method for the decarboxylation of α-amino acids, leading to the production of compounds like 3-hydroxypyrrolidine and 2-hydroxypropylamine, which are structurally related to the compound of interest (Hashimoto et al., 1986).

• Optically Active Quinolones Synthesis :

  • Research on the synthesis of optically active quinolones revealed the potent antibacterial activity of isomers containing 3-hydroxypyrrolidin-1-yl groups. This indicates the importance of such structures in developing effective antibacterial agents (Uno et al., 1987).

• Regioselective Synthesis Research :

  • Studies have been conducted on the regioselective synthesis of compounds with pyrrolidin-2-ones, highlighting the chemical processes and specific conditions necessary for achieving desired structural characteristics (Sadovoy et al., 2011).

• Enantioselective Synthesis of Amino Alcohols :

  • Enantioselective synthesis techniques for 1,3-amino alcohols were developed, which are relevant to the synthesis of bioactive molecules structurally related to the compound in focus (Jha et al., 2010).

• β-Hydroxy-α-amino Acid Preparation :

  • The preparation of β-hydroxy-α-amino acids, key intermediates in synthesizing developmental drug candidates related to the compound, was achieved using recombinant d-threonine aldolase enzymes (Goldberg et al., 2015).